2-{[4-cyclohexyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone

• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 2-[(4-cyclohexyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone
• InChI: InChI=1S/C23H24N4O3S/c28-19(17-6-7-20-21(14-17)30-13-12-29-20)15-31-23-26-25-22(16-8-10-24-11-9-16)27(23)18-4-2-1-3-5-18/h6-11,14,18H,1-5,12-13,15H2
• InChI Key: OYRPGOVFFRLGJX-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N2C(=NN=C2SCC(=O)C3=CC4=C(C=C3)OCCO4)C5=CC=NC=C5

Description

2-{[4-cyclohexyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone is a novel compound with potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activities.

Mechanism of Action

The mechanism of action of 2-{[4-cyclohexyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone is not fully understood. However, it is believed to act as a modulator of protein-protein interactions. This compound may interact with specific protein targets and alter their function, leading to downstream effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are currently under investigation. Preliminary studies suggest that this compound may have anti-inflammatory and anti-tumor properties. It may also affect cellular signaling pathways and gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-cyclohexyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone in lab experiments is its unique chemical structure. This compound may have different properties and activities compared to other known compounds, making it a valuable tool for research. However, one limitation is the lack of information on its toxicity and safety profile. Further studies are needed to determine the appropriate dosages and potential side effects of this compound.

Future Directions

There are several future directions for research on 2-{[4-cyclohexyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone. One direction is to further investigate its mechanism of action and identify specific protein targets. Another direction is to study its potential applications in treating specific diseases, such as cancer and inflammatory disorders. Additionally, future studies should focus on determining its toxicity and safety profile, as well as developing more efficient synthesis methods for this compound.
Conclusion:
In conclusion, this compound is a novel compound with potential applications in scientific research. Its unique chemical structure and potential biological activities make it a valuable tool for studying biological processes and developing new drugs. Further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and toxicity profile.

Synthesis Methods

The synthesis of 2-{[4-cyclohexyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone involves a multi-step process. The starting materials for the synthesis are cyclohexylamine, 4-pyridinylboronic acid, 1,2,4-triazole-3-thiol, and 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde. The reaction steps involve coupling, cyclization, and oxidation reactions. The final product is obtained as a white solid with high purity.

Scientific Research Applications

2-{[4-cyclohexyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone has potential applications in scientific research. This compound can be used as a tool compound for studying biological processes and pathways. It can also be used as a lead compound for developing new drugs with improved efficacy and safety profiles.